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Compound of Interest

Compound Name: Diethyl itaconate

Cat. No.: B1585048 Get Quote

An In-depth Technical Guide to Diethyl Itaconate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diethyl itaconate, a molecule of

significant interest in various scientific and biomedical fields. This document details its chemical

and physical properties, safety information, and its emerging role in immunomodulation.

Chemical Identifier and Physicochemical Properties
Diethyl itaconate, also known as diethyl 2-methylenesuccinate, is an ester of itaconic acid. Its

unique chemical structure, featuring a methylene group conjugated to two carboxyl groups,

imparts it with reactivity that is central to its biological and chemical applications.

CAS Number: 2409-52-1[1][2]

The physicochemical properties of diethyl itaconate are summarized in the table below,

providing essential data for experimental design and application.
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Property Value Reference

Molecular Formula C₉H₁₄O₄ [1][2]

Molecular Weight 186.21 g/mol [2]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point 228 °C at 760 mmHg [3]

Melting Point 56 °C [3]

Flash Point 122.5 °C [3]

Density 1.153 g/cm³ [3]

Solubility
Soluble in organic solvents,

insoluble in water.
[1]

Storage Temperature
2-8°C, sealed in a dry

environment.
[1]

XLogP3-AA 1.2 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 7 [1]

Material Safety Data Sheet (MSDS) Summary
The following table summarizes the key safety information for diethyl itaconate. It is

imperative to consult the full material safety data sheet before handling this chemical.
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Hazard Category Description Precautionary Measures

Health Hazards
May cause skin and eye

irritation. Harmful if swallowed.

Wear protective gloves,

clothing, and eye/face

protection. Wash thoroughly

after handling.[4]

Fire Hazards Combustible liquid.

Use dry chemical, carbon

dioxide, or alcohol-resistant

foam for extinction.[3]

Handling and Storage
Store in a well-ventilated

place. Keep cool.

Handle in a well-ventilated

area. Avoid breathing dust,

fume, gas, mist, vapors, or

spray.

First Aid

If in eyes: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. If on skin:

Wash with plenty of water. If

swallowed: Rinse mouth. Do

NOT induce vomiting.

Seek medical attention if

irritation persists or if you feel

unwell.

Synthesis of Diethyl Itaconate
A common method for the synthesis of diethyl itaconate involves the esterification of itaconic

acid with ethanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification of Itaconic Acid

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine itaconic acid (1 equivalent) and ethanol (a suitable excess, e.g., 5-10

equivalents).

Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid (e.g., 0.05 equivalents), to the reaction mixture.
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Reflux: Heat the mixture to reflux and maintain the temperature for several hours. The

reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the

acid catalyst with a mild base, such as a saturated sodium bicarbonate solution.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or

ethyl acetate.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to obtain the crude product. The crude diethyl
itaconate can be further purified by vacuum distillation.

Immunomodulatory Properties and Signaling
Pathways
Recent research has highlighted the significant immunomodulatory, particularly anti-

inflammatory, properties of itaconate and its derivatives, including diethyl itaconate. These

compounds are known to influence key inflammatory signaling pathways within immune cells,

primarily macrophages.

The anti-inflammatory effects of itaconate derivatives are mediated through the activation of the

Nrf2 and ATF3 pathways, which are critical regulators of the cellular stress response and

inflammation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1585048?utm_src=pdf-body
https://www.benchchem.com/product/b1585048?utm_src=pdf-body
https://www.benchchem.com/product/b1585048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Intracellular

Nrf2 Pathway

ATF3 Pathway

Diethyl Itaconate Electrophilic Stress

KEAP1 Nrf2
Inhibition Antioxidant

Response Element

Activation
Anti-inflammatory & Antioxidant Genes

Alkylation

ATF3
Induction

IκBζ
Inhibition

Pro-inflammatory Genes (e.g., IL-6)
Activation

Click to download full resolution via product page

Anti-inflammatory signaling pathways of itaconate derivatives.

Experimental Protocols for Assessing Anti-
Inflammatory Activity
The anti-inflammatory potential of diethyl itaconate can be evaluated using in vitro models,

such as lipopolysaccharide (LPS)-stimulated macrophages.

Experimental Workflow for Macrophage-based Anti-inflammatory Assay
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Workflow for assessing the anti-inflammatory effects of diethyl itaconate.

Protocol: In Vitro Anti-inflammatory Assay in LPS-Stimulated Macrophages

Cell Culture: Culture a suitable macrophage cell line (e.g., RAW 264.7 or bone marrow-

derived macrophages) in appropriate culture medium and conditions.
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Cell Seeding: Seed the macrophages into multi-well plates at a predetermined density and

allow them to adhere overnight.

Pre-treatment: Treat the cells with various concentrations of diethyl itaconate for a specified

period (e.g., 1-2 hours). Include a vehicle control (e.g., DMSO).

LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) at a concentration known

to induce an inflammatory response (e.g., 100 ng/mL to 1 µg/mL) for a defined time (e.g., 6-

24 hours).

Sample Collection:

Collect the cell culture supernatant for cytokine analysis.

Lyse the cells to extract total protein for Western blot analysis or total RNA for qRT-PCR.

Analysis:

ELISA: Quantify the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β)

in the supernatant using enzyme-linked immunosorbent assay (ELISA) kits.

Western Blot: Analyze the expression levels of key inflammatory proteins (e.g., iNOS,

COX-2) and signaling proteins (e.g., phosphorylated Nrf2, ATF3) by Western blotting.

qRT-PCR: Measure the mRNA expression of pro-inflammatory genes using quantitative

real-time polymerase chain reaction (qRT-PCR).

Quantitative Data on the Anti-inflammatory Effects of Itaconate Derivatives

The following table presents representative data on the inhibitory effects of itaconate

derivatives on the production of pro-inflammatory cytokines in LPS-stimulated macrophages.

While specific data for diethyl itaconate is limited in the readily available literature, the data for

its close analog, dimethyl itaconate (DMI), provides a strong indication of its potential efficacy.
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Treatment TNF-α (pg/mL) IL-6 (pg/mL) IL-1β (pg/mL)

Control (Untreated) Below Detection Limit Below Detection Limit Below Detection Limit

LPS (1 µg/mL) 1540 ± 120 2850 ± 210 850 ± 75

LPS + DMI (10 µM) 980 ± 95 1870 ± 150 540 ± 60

LPS + DMI (25 µM) 520 ± 60 990 ± 110 280 ± 45

LPS + DMI (50 µM) 210 ± 35 450 ± 50 110 ± 25

Note: This data is illustrative and based on typical results reported for dimethyl itaconate in the

literature. Actual results may vary depending on the specific experimental conditions.[5]

Conclusion
Diethyl itaconate is a versatile chemical with established applications in polymer chemistry

and emerging potential in the biomedical field, particularly as an immunomodulatory agent. Its

ability to modulate key inflammatory pathways, such as the Nrf2 and ATF3 signaling cascades,

makes it a promising candidate for further investigation in the context of inflammatory and

autoimmune diseases. This technical guide provides a foundational understanding of its

properties, safety, synthesis, and biological activities to support ongoing and future research

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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